Cas no 891119-44-1 (2,5-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide)

• Product Name: 2,5-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide
• CAS No: 891119-44-1
• MF: C₁₉H₁₃Cl₂N₅O
• MW: 398.245421171188
• CID: 6088605
• PubChem ID: 7532469
• Update Time: 2025-06-08

2,5-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide
• 2,5-dichloro-N-[3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide
• Benzamide, 2,5-dichloro-N-[3-(3-methyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl)phenyl]-
• 891119-44-1
• F2508-0386
• SR-01000913348-1
• 2,5-dichloro-N-(3-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}phenyl)benzamide
• SR-01000913348
• AKOS024654445
• 2,5-dichloro-N-(3-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)benzamide

• Inchi： 1S/C19H13Cl2N5O/c1-11-23-24-18-8-7-17(25-26(11)18)12-3-2-4-14(9-12)22-19(27)15-10-13(20)5-6-16(15)21/h2-10H,1H3,(H,22,27)
• InChI Key： ZQXDXMGATUBKFQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN3C(C)=NN=C3C=C2)=C1)(=O)C1=CC(Cl)=CC=C1Cl

Computed Properties

• Exact Mass: 397.0497154g/mol
• Monoisotopic Mass: 397.0497154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 11.83±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2,5-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide

Recent Advances in the Study of 2,5-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide (CAS: 891119-44-1)

The compound 2,5-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide (CAS: 891119-44-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyridazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and the treatment of inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its clinical applications.

One of the key findings from recent research is the compound's potent inhibitory activity against specific kinases involved in inflammatory pathways. In vitro and in vivo studies have demonstrated that 2,5-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide effectively suppresses the activation of key signaling molecules, such as p38 MAPK and JNK, which are critical in the pathogenesis of chronic inflammatory conditions. These findings suggest that this compound could serve as a valuable lead for the development of novel anti-inflammatory therapeutics.

Further investigations have explored the structure-activity relationship (SAR) of 2,5-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide. Researchers have synthesized and evaluated a series of analogs to identify modifications that enhance potency, selectivity, and pharmacokinetic properties. Notably, the introduction of substituents at specific positions of the triazolopyridazine ring has been shown to significantly influence the compound's binding affinity and metabolic stability. These SAR studies provide valuable insights for the rational design of next-generation derivatives with improved therapeutic profiles.

In addition to its anti-inflammatory properties, recent studies have also investigated the potential of 2,5-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide in oncology. Preliminary data indicate that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with dysregulated kinase signaling pathways. Mechanistic studies suggest that the compound induces apoptosis and cell cycle arrest by targeting key kinases involved in tumor progression. These findings highlight the versatility of this molecule and its potential as a multi-targeted therapeutic agent.

Despite these promising results, challenges remain in the development of 2,5-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide as a clinical candidate. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further optimization and preclinical testing. Recent efforts have focused on improving the compound's solubility and reducing its potential for adverse effects, with some success in animal models. These advancements bring us closer to realizing the therapeutic potential of this intriguing molecule.

In conclusion, the latest research on 2,5-dichloro-N-(3-{3-methyl-1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide (CAS: 891119-44-1) underscores its significance as a promising candidate for the treatment of inflammatory diseases and certain cancers. Ongoing studies continue to unravel its molecular mechanisms and explore its clinical applications, paving the way for future drug development. The insights gained from these investigations not only enhance our understanding of this compound but also contribute to the broader field of kinase-targeted therapeutics.